Cas no 2109081-89-0 (3-(2-Amino-6-methoxy-4-pyrimidinyl)phenyl(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-methanone)

• Product Name: 3-(2-Amino-6-methoxy-4-pyrimidinyl)phenyl(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-methanone
• CAS No: 2109081-89-0
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 4777304
• Update Time: 2025-10-28

3-(2-Amino-6-methoxy-4-pyrimidinyl)phenyl(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-methanone Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-6-methoxy-4-pyrimidinyl)phenyl](3,6-dihydro-4-methyl-1(2H)-pyridinyl)-methanone
• 3-(2-Amino-6-methoxy-4-pyrimidinyl)phenyl(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-methanone

• Inchi： 1S/C18H20N4O2/c1-12-6-8-22(9-7-12)17(23)14-5-3-4-13(10-14)15-11-16(24-2)21-18(19)20-15/h3-6,10-11H,7-9H2,1-2H3,(H2,19,20,21)
• InChI Key： VWSCIYAXFIMFIO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C2C=C(OC)N=C(N)N=2)=C1)(N1CCC(C)=CC1)=O

Additional information on 3-(2-Amino-6-methoxy-4-pyrimidinyl)phenyl(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-methanone

3-(2-Amino-6-methoxy-4-pyrimidinyl)phenyl(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-methanone: A Comprehensive Overview

The compound with CAS No. 2109081-89-0, commonly referred to as 3-(2-Amino-6-methoxy-4-pyrimidinyl)phenyl(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-methanone, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of 3-(2-Amino-6-methoxy-4-pyrimidinyl)phenyl(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-methanone is characterized by a pyrimidine ring fused with a pyridine moiety, along with a phenyl group and a methanone functional group. This combination of structural elements contributes to its ability to interact with various biological targets. The presence of the amino and methoxy groups on the pyrimidine ring introduces additional complexity, potentially enhancing its bioactivity.

Recent research has focused on the antioxidant properties of this compound, which have been demonstrated through in vitro assays. Its ability to scavenge free radicals suggests potential applications in the prevention and treatment of oxidative stress-related diseases. Furthermore, studies have explored its anti-inflammatory effects, which could be beneficial in managing chronic inflammatory conditions such as arthritis and cardiovascular diseases.

The compound's selective binding affinity for certain protein targets has also been investigated. For instance, it has shown promise as a modulator of key enzymes involved in metabolic pathways. This selectivity is crucial for drug design, as it minimizes off-target effects and enhances therapeutic efficacy. Researchers have employed advanced computational techniques, such as molecular docking and dynamics simulations, to better understand its binding mechanisms.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The optimization of these steps has been a focus of recent studies, aiming to improve yield and purity while reducing costs. The use of green chemistry principles has also been explored to make the synthesis more environmentally friendly.

Preclinical studies have further revealed the compound's cytotoxicity against cancer cells, particularly in breast and colon cancer models. Its ability to induce apoptosis in these cells highlights its potential as an anticancer agent. Additionally, investigations into its metabolism and pharmacokinetics have provided insights into its bioavailability and distribution within the body, which are critical factors for drug delivery.

One area of ongoing research is the exploration of combinatorial therapies involving this compound. By combining it with other drugs or therapeutic agents, researchers aim to enhance its efficacy while reducing resistance mechanisms. This approach is particularly relevant in oncology, where combination therapies are increasingly being sought to overcome treatment limitations.

The development of this compound into a clinical candidate requires further investigation into its safety profile and toxicity mechanisms. Regulatory compliance and preclinical testing are essential steps before it can be considered for human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive this forward.

In conclusion, 3-(2-Amino-6-methoxy-4-pyrimidinyl)phenyl(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-methanone represents a promising lead compound with diverse biological activities. Its structural versatility and potential therapeutic applications make it a valuable addition to the arsenal of medicinal chemists. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts.